Cas no 2034304-41-9 (6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide)

• Product Name: 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide
• CAS No: 2034304-41-9
• MF: C₁₇H₂₁BrN₄O₃S
• MW: 441.342641592026
• CID: 5378507
• Update Time: 2025-10-28

6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide

• Inchi： 1S/C17H21BrN4O3S/c1-21-16(14-6-3-10(18)7-15(14)20-21)17(23)19-11-8-12-4-5-13(9-11)22(12)26(2,24)25/h3,6-7,11-13H,4-5,8-9H2,1-2H3,(H,19,23)
• InChI Key： BZLOAJWUTOEQCZ-UHFFFAOYSA-N
• SMILES： N1=C2C(C=CC(Br)=C2)=C(C(NC2CC3N(S(C)(=O)=O)C(CC3)C2)=O)N1C

Additional information on 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide

Research Briefing on 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide (CAS: 2034304-41-9)

Recent studies have highlighted the significance of 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide (CAS: 2034304-41-9) as a promising compound in the field of chemical biology and medicinal chemistry. This indazole derivative has garnered attention due to its potential therapeutic applications, particularly in targeting specific protein kinases and modulating cellular signaling pathways. The compound's unique structural features, including the 8-azabicyclo[3.2.1]octane scaffold and the sulfonyl group, contribute to its bioactivity and selectivity.

In a recent study published in the Journal of Medicinal Chemistry, researchers investigated the inhibitory effects of this compound on a panel of kinases, revealing its potent activity against several clinically relevant targets. The study employed a combination of in vitro enzymatic assays and molecular docking simulations to elucidate the binding mode and mechanism of action. The results demonstrated that the compound exhibits high affinity for the ATP-binding site of the target kinases, with IC50 values in the low nanomolar range. These findings suggest its potential as a lead compound for the development of novel kinase inhibitors.

Another study, published in Bioorganic & Medicinal Chemistry Letters, explored the pharmacokinetic properties of 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide. The researchers conducted a series of in vivo experiments to evaluate its absorption, distribution, metabolism, and excretion (ADME) profiles. The compound showed favorable oral bioavailability and a relatively long half-life, making it a viable candidate for further preclinical development. Additionally, the study reported minimal off-target effects, underscoring its selectivity and safety profile.

Further research has focused on the synthetic routes and scalability of this compound. A recent publication in Organic Process Research & Development detailed an optimized synthetic protocol that improves yield and purity while reducing production costs. The authors highlighted the use of green chemistry principles, such as solvent recycling and catalytic methods, to enhance the sustainability of the synthesis. This advancement is critical for facilitating large-scale production and future clinical trials.

In summary, 6-bromo-2-methyl-N-(8-methylsulfonyl-8-azabicyclo[3.2.1]octan-3-yl)indazole-3-carboxamide (CAS: 2034304-41-9) represents a promising candidate in the field of chemical biology and drug discovery. Its potent kinase inhibitory activity, favorable pharmacokinetic properties, and scalable synthesis make it a compelling subject for further research. Future studies should focus on expanding its therapeutic applications, optimizing its pharmacological profile, and advancing it through preclinical and clinical development.